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Compound of Interest

Compound Name: 3-Chloroaniline

cat. No.: B041212

An In-depth Technical Guide to 3-Chloroaniline

CAS Number: 108-42-9

This technical guide provides a comprehensive overview of 3-Chloroaniline (CAS No. 108-42-
9), a significant chemical intermediate in the manufacturing of pharmaceuticals, dyes, and
agrochemicals.[1][2] This document is intended for researchers, scientists, and professionals in
drug development, offering detailed information on its properties, synthesis, applications, and
safety.

Chemical and Physical Properties

3-Chloroaniline is a colorless to pale yellow or brown liquid that tends to darken upon
exposure to air and light.[3][4][5][6] It possesses a characteristic sweet or amine-like odor.[3][4]
[5][6] The compound is sparingly soluble in water but shows good solubility in organic solvents
such as ethanol, diethyl ether, acetone, and benzene, as well as in acid solutions.[3][7]

Table 1: Physical and Chemical Properties of 3-Chloroaniline
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Property Value Reference
CAS Number 108-42-9 [8]
Molecular Formula C6H6CIN [8]
Molecular Weight 127.57 g/mol [8]
Appearance Colorless to light amber liquid [3114]
Melting Point -11t0-9 °C [31[7]
Boiling Point 230-231 °C (at 760 mmHg) [31[8]

95-96 °C (at 11 mmHg)

[3]7]

Density

1.206 g/mL at 25 °C

[3]17]

Vapor Pressure

1 mmHg at 63.5 °C

Flash Point

118 °C (closed cup)

Water Solubility

6.8 g/L at 20 °C

[7](8]

Refractive Index (n20/D) 1.594 [31[7]

pKa 3.46 at 25 °C [7]

log Kow (Octanol/Water

. . 1.88 [5]

Partition Coefficient)

EC Number 203-581-0

Beilstein Registry Number 605969 [8]
PNPCRKVUWYDDST-

InChl Key [8]
UHFFFAOYSA-N

SMILES NC1=CC=CC(Cl)=C1 [8]

Spectral Data

The structural identification of 3-Chloroaniline is supported by various spectroscopic
techniques.
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Table 2: Spectral Data for 3-Chloroaniline

Technique Data Highlights Reference
Spectra available for the

1H NMR compound and its [519]
hydrochloride salt.
Chemical shift data is

13C NMR _ [10]
available.
GC-MS data is available for

Mass Spectrometry (MS) ) [11]
analysis.

Infrared (IR) Spectroscopy Spectra available.

Near IR Spectroscopy Spectra available.

Raman Spectroscopy Spectra available. [12]

Synthesis and Manufacturing

The primary industrial method for synthesizing 3-Chloroaniline is through the reduction of m-

nitrochlorobenzene.[4][7][13] This process can be achieved using iron powder in the presence

of ferrous sulfate or through catalytic hydrogenation.[7] Low-pressure hydrogenation using

noble metal and/or noble metal sulfide catalysts is a common approach, with the addition of

metal oxides to prevent dehalogenation, achieving yields of approximately 98%.[3][6]

Another documented laboratory-scale synthesis involves the hydrodechlorination of 2,4,5-

trichloroaniline.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b041212?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

